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Compound of Interest

Compound Name: Trimethyl phosphite

Cat. No.: B108974 Get Quote

This technical support center provides guidance for researchers, scientists, and drug

development professionals on safely managing the pungent odor and other hazards associated

with trimethyl phosphite.

Frequently Asked Questions (FAQs)
Q1: What is trimethyl phosphite and why does it have such a strong, unpleasant odor?

A1: Trimethyl phosphite (P(OCH₃)₃) is a colorless organophosphorus compound with a highly

pungent, foul odor.[1] This strong smell is an inherent characteristic of the molecule. The odor

threshold is extremely low, meaning it can be detected at very low concentrations, with some

sources citing it as low as 0.0001 ppm.[2][3] This serves as a natural warning sign for the

presence of its vapors.[2]

Q2: What are the primary health hazards associated with trimethyl phosphite exposure?

A2: Trimethyl phosphite is a hazardous substance that can cause significant health effects. It

is irritating to the eyes, skin, and respiratory system.[4][5] Inhalation may cause respiratory

irritation, and it can be harmful if inhaled or swallowed.[6] Skin contact can cause irritation, and

prolonged or repeated exposure may lead to more severe health issues.[6] Animal studies

have indicated potential for reproductive toxicity.[7]

Q3: What immediate actions should I take in case of accidental exposure to trimethyl
phosphite?
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A3: In case of any exposure, it is crucial to act quickly:

Inhalation: Move the affected person to fresh air immediately. If breathing is difficult,

administer oxygen. Seek medical attention.[8][9]

Skin Contact: Immediately wash the affected area with plenty of soap and water.[10] Remove

contaminated clothing.[10]

Eye Contact: Immediately flush the eyes with large amounts of water for at least 15 minutes,

lifting the upper and lower eyelids occasionally.[2] Seek immediate medical attention.[8]

Ingestion: Do NOT induce vomiting. If the person is conscious, have them rinse their mouth

with water. Seek immediate medical attention.[8]

Q4: How should I properly store trimethyl phosphite to minimize odor and safety risks?

A4: Proper storage is critical for safety. Store trimethyl phosphite in a cool, dry, and well-

ventilated area in a tightly closed container.[8] It should be stored away from heat, sparks, open

flames, and other ignition sources.[6] It is also incompatible with and should be stored

separately from alkalis, moisture, oxidizing agents, and strong bases.[2][6]

Q5: What should I do if I spill trimethyl phosphite in the lab?

A5: In the event of a spill, evacuate unnecessary personnel from the area.[2] Eliminate all

ignition sources.[2] Ventilate the area of the spill.[2] Absorb the spill with a non-combustible

material like dry sand or earth and place it into a sealed container for disposal.[2] Use non-

sparking tools during cleanup.[6] It may be necessary to treat the spilled material as hazardous

waste.[2]
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Issue Probable Cause(s) Troubleshooting Steps

Persistent pungent odor in the

laboratory

- Improperly sealed container-

Small, undetected spill or leak-

Contaminated lab surfaces or

equipment- Inadequate

ventilation

1. Check Container Seal:

Ensure the trimethyl phosphite

container is tightly closed.[6]2.

Inspect for Spills: Carefully

inspect the storage area, fume

hood, and any areas where the

chemical was used for any

signs of spills or leaks.3.

Decontaminate Surfaces: Wipe

down potentially contaminated

surfaces with an appropriate

cleaning agent (check for

compatibility first).4. Verify

Ventilation: Ensure your

laboratory's ventilation system,

particularly the fume hood, is

functioning correctly. All work

with trimethyl phosphite should

be conducted in a well-

ventilated fume hood.[6]

Odor detected on personal

protective equipment (PPE)

after use

- Permeation of the material

through the gloves-

Contamination of the exterior

of the PPE

1. Select Appropriate Gloves:

Use neoprene or nitrile rubber

gloves for handling trimethyl

phosphite.[6] Ensure the

gloves are rated for use with

this chemical.2. Proper PPE

Removal: Practice correct

doffing procedures to avoid

contaminating your skin or

clothing. Dispose of gloves

immediately after use.3. Wash

Hands Thoroughly: Always

wash your hands with soap

and water after handling the
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chemical, even if you were

wearing gloves.[6]

Strong odor emanating from

waste container

- Improperly sealed waste

container- Reaction of trimethyl

phosphite with other waste

materials

1. Seal Waste Container:

Ensure the hazardous waste

container is tightly sealed.[2]2.

Segregate Waste: Dispose of

trimethyl phosphite waste

separately from incompatible

materials.[2]

Quantitative Data Summary
The following tables provide key quantitative data for trimethyl phosphite.

Physical and Chemical Properties

Property Value Reference(s)

Molecular Formula C₃H₉O₃P [7]

Molecular Weight 124.1 g/mol [11]

Appearance Colorless liquid [1]

Odor Pungent, foul

Boiling Point 111-112 °C (232 °F) [11]

Melting Point -78 °C (-108 °F) [1][11]

Flash Point 28 °C (82 °F) [8][11]

Vapor Pressure 24 mmHg at 25 °C (77 °F) [1][12]

Density 1.052 g/mL [6]

Exposure Limits and Safety Thresholds
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Parameter Value Reference(s)

Odor Threshold 0.0001 ppm [2][3]

NIOSH REL (TWA) 2 ppm (10 mg/m³) [2][4]

ACGIH TLV (TWA) 2 ppm [2]

Experimental Protocols
Protocol 1: Standard Operating Procedure for Handling Trimethyl Phosphite

Preparation and Personal Protective Equipment (PPE):

Before handling, ensure an emergency eye wash station and safety shower are readily

accessible.[6]

Wear appropriate PPE:

Chemical safety goggles. Contact lenses should not be worn.[6]

Neoprene or nitrile rubber gloves.[6]

A lab coat or other suitable protective clothing.[6]

Work should be conducted in a certified chemical fume hood to minimize inhalation

exposure.[6]

Handling Procedure:

Ground/bond the container and receiving equipment to prevent static discharge.[6]

Use only non-sparking tools.[6]

Avoid all eye and skin contact and do not breathe the vapor and mist.[6]

Keep the container tightly closed when not in use.[6]

Post-Handling:
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Wash hands and any exposed skin with mild soap and water before leaving the work area.

[6]

Contaminated clothing should be removed and washed before reuse.[6]

Protocol 2: Small-Scale Spill Cleanup Procedure

Immediate Actions:

Alert others in the immediate vicinity.

If the spill is significant or you are unsure how to handle it, evacuate the area and follow

your institution's emergency procedures.

Eliminate all sources of ignition (e.g., open flames, hot plates, and spark-producing

equipment).[2]

Containment and Cleanup:

Wear the appropriate PPE as outlined in Protocol 1.

Ventilate the area of the spill, if it is safe to do so.[2]

Cover the spill with an absorbent, non-combustible material such as vermiculite, dry sand,

or earth.[2]

Using non-sparking tools, carefully collect the absorbed material and place it in a tightly

sealed, properly labeled container for hazardous waste disposal.[2][6]

Decontamination:

Wipe down the spill area with a suitable decontaminating solution (check for compatibility).

Properly dispose of all contaminated materials, including PPE, as hazardous waste.[2]
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Caption: Experimental workflow for handling trimethyl phosphite.
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Immediate Response

Cleanup Procedure
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Caption: Spill response procedure for trimethyl phosphite.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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